Manitimus
Manitimus
Manitimus is an inhibitor of dehydroorotate dehydrogenase, and a potent immunosuppressive drug.
Brand Name:
Vulcanchem
CAS No.:
202057-76-9
VCID:
VC0007258
InChI:
InChI=1S/C15H11F3N2O2/c1-2-3-4-13(21)12(9-19)14(22)20-11-7-5-10(6-8-11)15(16,17)18/h1,5-8,21H,3-4H2,(H,20,22)/b13-12-
SMILES:
C#CCCC(=C(C#N)C(=O)NC1=CC=C(C=C1)C(F)(F)F)O
Molecular Formula:
C₁₅H₁₁F₃N₂O₂
Molecular Weight:
308.26
Manitimus
CAS No.: 202057-76-9
Inhibitors
VCID: VC0007258
Molecular Formula: C₁₅H₁₁F₃N₂O₂
Molecular Weight: 308.26
| CAS No. | 202057-76-9 |
|---|---|
| Product Name | Manitimus |
| Molecular Formula | C₁₅H₁₁F₃N₂O₂ |
| Molecular Weight | 308.26 |
| IUPAC Name | (Z)-2-cyano-3-hydroxy-N-[4-(trifluoromethyl)phenyl]hept-2-en-6-ynamide |
| Standard InChI | InChI=1S/C15H11F3N2O2/c1-2-3-4-13(21)12(9-19)14(22)20-11-7-5-10(6-8-11)15(16,17)18/h1,5-8,21H,3-4H2,(H,20,22)/b13-12- |
| Standard InChIKey | IRELROQHIPLASX-SEYXRHQNSA-N |
| SMILES | C#CCCC(=C(C#N)C(=O)NC1=CC=C(C=C1)C(F)(F)F)O |
| Description | Manitimus is an inhibitor of dehydroorotate dehydrogenase, and a potent immunosuppressive drug. |
| Reference | [1]. Birnbaum F, et al. The new malononitrilamide immunosuppressant FK778 prolongs corneal allograft survival in the rat keratoplasty model. Eye (Lond). 2007 Dec;21(12):1516-23. Epub 2007 Mar 30.[2]. Kloppenburg G, et al. FK778 attenuates cytomegalovirus-enhanced vein graft intimal hyperplasia in a rat model. Intervirology. 2009;52(4):189-95. |
| Last Modified | Aug 20 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume